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Compound of Interest

Compound Name: AF 430 amine

Cat. No.: B12371976 Get Quote

An In-depth Technical Guide to AF 430 Amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of AF 430 amine, a fluorescent dye used in biological research.

Core Chemical Structure and Properties
AF 430 amine is a fluorescent dye characterized by a terminal amino group.[1] This amine

group allows for its conjugation with electrophiles, such as molecules containing carboxyl

groups.[1] The dye is soluble in water, DMSO, and DMF.[2][3]

The IUPAC name for AF 430 amine is (9-(6-((6-ammoniohexyl)amino)-6-oxohexyl)-8,8-

dimethyl-2-oxo-4-(trifluoromethyl)-8,9-dihydro-2H-pyrano[3,2-g]quinolin-6-yl)methanesulfonate.

[2] Its molecular formula is C28H38N3F3O6S, and it has a molecular weight of 601.68 g/mol .

[2][3]

Below is a table summarizing the key chemical and spectral properties of AF 430 amine.
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Property Value Reference

Molecular Formula C28H38N3F3O6S [2][3]

Molecular Weight 601.68 g/mol [2][3]

Appearance Yellow solid [2][3]

Solubility Water, DMSO, DMF [2][3]

Excitation Maximum 430 nm [2][3]

Emission Maximum 542 nm [2][3]

Molar Extinction Coefficient (ε) 15,955 L⋅mol⁻¹⋅cm⁻¹ [2]

Fluorescence Quantum Yield 0.23 [2][3]

CF260 0.06 [2][3]

CF280 0.06 [2][3]

Storage Conditions
-20°C in the dark for 24

months
[2][3]

Applications in Bioconjugation
The primary application of AF 430 amine is in the fluorescent labeling of biomolecules. The

terminal amine group can be covalently linked to molecules containing carboxyl groups through

a condensation reaction.[1][4][5] This makes it a valuable tool for labeling proteins, peptides,

and amine-modified oligonucleotides.[1]

An amine-reactive derivative, AF 430 NHS ester, is also available for efficient conjugation to

primary and secondary amine groups.[6] This is a common method for preparing fluorescently-

labeled antibody conjugates.[7]

Experimental Protocols
This protocol provides a general procedure for labeling proteins with an amine-reactive dye,

such as AF 430 NHS ester. The protocol may need to be optimized for specific proteins and

applications.
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Materials:

Protein solution (2.5 mg/mL in 0.1 M sodium bicarbonate buffer, pH ~8.3)[7]

Amine-reactive dye (e.g., AF 430 NHS ester)

Anhydrous dimethylsulfoxide (DMSO) or dimethylformamide (DMF)[8]

Size-exclusion chromatography column (e.g., G-25)[9]

Phosphate-buffered saline (PBS)

Procedure:

Prepare Protein Solution: Dissolve the protein in 0.1 M sodium bicarbonate buffer (pH ~8.3)

to a concentration of 2.5 mg/mL.[7]

Prepare Dye Stock Solution: Allow the vial of the amine-reactive dye to warm to room

temperature. Dissolve the dye in DMSO or DMF to a concentration of 1-10 mg/mL.[8]

Labeling Reaction: While gently vortexing the protein solution, slowly add the dye stock

solution. A molar excess of the dye to the protein is typically used.[8] Incubate the reaction

for 1 hour at room temperature, protected from light.[8]

Purification: Separate the labeled protein from the free dye using a size-exclusion

chromatography column equilibrated with PBS. The first colored band to elute will be the

fluorescently labeled protein.[7]

Determine Degree of Labeling (DOL): The DOL can be determined by measuring the

absorbance of the labeled protein at 280 nm and the absorbance maximum of the dye.[9]

Visualizations
The following diagram illustrates the general workflow for labeling a protein with an amine-

reactive fluorescent dye.
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Caption: General workflow for protein labeling.

The diagram below depicts the chemical reaction between a primary amine on a biomolecule

and an NHS ester-functionalized fluorescent dye.
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Caption: Amine-reactive labeling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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